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Compound of Interest

Compound Name: L-Idaric acid,1,4-lactone

Cat. No.: B1140008 Get Quote

L-Idaric Acid 1,4-Lactone: Unraveling the
Biological unknowns
A notable gap in current scientific literature exists regarding the specific mechanism of action of

L-Idaric acid 1,4-lactone in biological systems. While this compound is available as a research

chemical and is noted as a synthetic glycosidic sugar used as a monomer in the synthesis of

carbohydrates, detailed studies elucidating its biological functions, signaling pathways, and

quantitative effects are not readily available in the public domain.[1][2] One source suggests its

potential as an inhibitor of α-L-iduronidase, an enzyme implicated in mucopolysaccharidosis I

(MPS I), however, this claim is not substantiated with published experimental data.[3]

This technical guide aims to provide a comprehensive overview of the currently available

information on L-Idaric acid 1,4-lactone and its parent compound, L-Iduronic acid, while

highlighting the significant need for further research to understand its potential biological roles.

L-Idaric Acid 1,4-Lactone: Chemical Identity
L-Idaric acid 1,4-lactone is a derivative of L-Idaric acid. Basic information about this compound

is summarized below.
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Property Value Source

Chemical Formula C6H8O7 [1]

Molecular Weight 192.12 g/mol [1]

CAS Number 80876-59-1 [1]

Synonyms L-Idaro-1,4-lactone [1]

Physical State Solid [4]

Melting Point 108 °C [1]

The Biological Significance of the Parent
Compound: L-Iduronic Acid
While information on L-Idaric acid 1,4-lactone is scarce, its parent acid, L-Iduronic acid (IdoA),

is a well-characterized component of glycosaminoglycans (GAGs) such as dermatan sulfate

and heparin.[4][5][6] The presence and conformational flexibility of IdoA within these

polysaccharides are critical for their diverse biological functions.[5][6]

L-Iduronic acid-containing GAGs play crucial roles in:

Cellular Processes: Influencing cell migration, proliferation, differentiation, and angiogenesis.

[5]

Tissue Homeostasis and Disease: Participating in wound healing, inflammation, and cancer

progression.[5]

Growth Factor Regulation: Modulating the activity of various cytokines and growth factors.[5]

Viral Pathogenesis: Acting as receptors or co-receptors for viral entry, as seen with

respiratory syncytial virus (RSV).[4][6][7]

Anticoagulation: The specific conformation of IdoA in heparin is essential for its

antithrombotic activity.[7]
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The biological importance of L-Iduronic acid underscores the potential for its derivatives,

including L-Idaric acid 1,4-lactone, to possess bioactive properties. However, without direct

experimental evidence, any potential mechanism of action for the lactone remains speculative.

Hypothetical Mechanisms and Future Research
Directions
Given the limited data, we can only propose potential avenues for future investigation into the

mechanism of action of L-Idaric acid 1,4-lactone.

1. Enzyme Inhibition: The unsubstantiated claim of α-L-iduronidase inhibition warrants

experimental validation.[3] A detailed kinetic analysis would be the first step to confirm and

characterize this potential activity.

Experimental Workflow: Enzyme Inhibition Assay
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Caption: Workflow for an in vitro α-L-iduronidase inhibition assay.

2. Modulation of Glycosaminoglycan-Protein Interactions: As a structural analog of a key GAG

component, L-Idaric acid 1,4-lactone could potentially interfere with the binding of GAGs to
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their protein partners, such as growth factors or cell surface receptors.

Logical Relationship: Competitive Inhibition
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Caption: Potential competitive inhibition of GAG-protein interactions.

Conclusion and Call for Research
The current body of scientific knowledge on the mechanism of action of L-Idaric acid 1,4-

lactone in biological systems is critically lacking. While its structural relationship to the vital

biological monomer L-Iduronic acid suggests potential bioactivity, this remains to be

experimentally demonstrated. This document serves to summarize the existing, albeit limited,

information and to strongly advocate for further research in this area. Elucidating the biological

role of L-Idaric acid 1,4-lactone could open new avenues for therapeutic development,

particularly in areas where GAGs and their metabolic enzymes are implicated. Future studies

should focus on systematic screening for biological activity, identification of molecular targets,

and characterization of downstream signaling effects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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